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Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B117214

These application notes provide detailed protocols and data for researchers, scientists, and
drug development professionals working with tetraethylene glycol (TEG) derivatives. The
information covers enzymatic synthesis, purification, and applications in bioconjugation and
protein precipitation.

Enzymatic Synthesis of Thiol-Functionalized
Tetraethylene Glycol

The functionalization of tetraethylene glycol with thiol groups is crucial for developing
biocompatible materials, drug delivery systems, and biosensors.[1] An environmentally friendly,
enzyme-catalyzed approach offers a milder and more selective alternative to traditional
chemical methods that often involve harsh reagents.[1][2] This protocol details the solvent-free,
enzyme-catalyzed transesterification of methyl 3-mercaptopropionate (MP-SH) with
tetraethylene glycol (TEG) using Candida antarctica Lipase B (CALB).[1][2]

Reaction Data

The enzymatic synthesis allows for the selective formation of monothiol or dithiol products by
controlling the reaction time.
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Product Reaction Time Yield
Tetraethylene Glycol-Monothiol 15 minutes >95%
Tetraethylene Glycol-Dithiol 8 hours >90%

Experimental Workflow

The overall workflow for the synthesis and analysis of thiol-functionalized tetraethylene glycol

is outlined below.
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Synthesis

Mix TEG and MP-SH

:

Add CALB

:

Incubate at controlled temperature

Reaction complete

Purififation

Filter to remove enzyme

:

Vacuum to remove methanol byproduct

Analysis
y

1H-NMR Spectroscopy MALDI-ToF Mass Spectrometry
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Desymmetrization

Tetraethylene Glycol

:

Reaction with MsCI

'

Alkyne-OEG-OMs
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Reaction with Nal Reaction with NaN3
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lodo-terminated OEG linker Azide-terminated OEG linker

Protein Solution Addition of TEG
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Precipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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